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Compound of Interest

Compound Name: Niflumic Acid-d5

Cat. No.: B564338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial suppliers, availability, and

key technical data for Niflumic Acid-d5. This deuterated analog of Niflumic acid serves as a

critical internal standard for bioanalytical and pharmacokinetic studies, enabling precise

quantification in complex biological matrices.[1][2]

Introduction to Niflumic Acid-d5
Niflumic Acid-d5 is the deuterium-labeled version of Niflumic acid, a non-steroidal anti-

inflammatory drug (NSAID) known for its analgesic and anti-inflammatory properties.[1][3]

Niflumic acid functions as a blocker of Ca2+-activated Cl- channels and an inhibitor of

cyclooxygenase-2 (COX-2).[3] The incorporation of stable deuterium isotopes into the Niflumic

acid molecule provides a distinct mass shift, making it an ideal internal standard for mass

spectrometry-based quantification of the parent drug.[1][4]

Commercial Availability and Supplier Information
A variety of chemical suppliers offer Niflumic Acid-d5 for research purposes. The following

table summarizes the available products from prominent suppliers. Please note that availability

and pricing are subject to change and should be confirmed directly with the supplier.
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Supplier
Product
Name

Catalog
Number

Available
Pack Sizes

Purity/Isoto
pic Purity

CAS
Number

MedchemExp

ress

Niflumic Acid-

d5
HY-112932S 1 mg, 10 mg Not specified

1794811-58-

7

Veeprho
Niflumic Acid-

D5 (Major)
Not specified

Inquire for

details
Not specified

1794811-58-

7[1]

Pharmaffiliate

s

Niflumic Acid-

d5 (Major)

PA STI

067730

Inquire for

details
Not specified

1794811-58-

7[5]

LGC

Standards

Niflumic Acid-

d5 (Major)

TRC-

N457502
1 mg, 10 mg Not specified

1794811-58-

7[6][7]

Aladdin

Scientific

Niflumic Acid-

d5 (Major)

N395580-

1mg
1 mg Not specified

1794811-58-

7[8]

Santa Cruz

Biotechnolog

y

Niflumic Acid-

d5 (Major)
sc-216951

Inquire for

details
Not specified

1794811-58-

7

Technical Data
Property Value Reference

Chemical Formula C₁₃H₄D₅F₃N₂O₂ [5]

Molecular Weight 287.25 g/mol [5]

CAS Number 1794811-58-7 [5]

Appearance Tan Solid [5]

Storage 2-8°C Refrigerator [5]

Shipping Conditions Ambient [5]

Applications

Internal standard for clinical

mass spectrometry,

pharmacokinetic studies,

therapeutic drug monitoring.[1]

[2]
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Experimental Protocols
Bioanalytical Method for Quantification of Niflumic Acid
in Plasma using LC-MS/MS
This section outlines a general methodology for the quantification of Niflumic acid in human

plasma using Niflumic Acid-d5 as an internal standard. This protocol is a representative

example and may require optimization for specific instrumentation and study requirements.

1. Sample Preparation (Protein Precipitation)

To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of Niflumic Acid-d5
internal standard working solution (concentration to be optimized).

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

2. LC-MS/MS Analysis

Liquid Chromatography (LC):

Column: A reversed-phase C18 column (e.g., 50 mm x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in

acetonitrile (B). The gradient program should be optimized to ensure good separation of

Niflumic acid and the internal standard from matrix components.
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Flow Rate: 0.4 mL/min.

Injection Volume: 5 µL.

Column Temperature: 40°C.

Mass Spectrometry (MS/MS):

Ionization: Electrospray Ionization (ESI) in negative ion mode.

Detection: Multiple Reaction Monitoring (MRM).

MRM Transitions:

Niflumic acid: Precursor ion (Q1) m/z → Product ion (Q3) m/z (to be determined by

infusion).

Niflumic Acid-d5: Precursor ion (Q1) m/z → Product ion (Q3) m/z (to be determined by

infusion).

Optimize MS parameters such as declustering potential, collision energy, and cell exit

potential for both the analyte and the internal standard.

3. Method Validation

The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA or

EMA) for linearity, accuracy, precision, selectivity, recovery, matrix effect, and stability.

Signaling Pathways and Mechanisms of Action
Niflumic acid has been shown to exert its biological effects through various signaling pathways.

The following diagrams illustrate two key pathways influenced by Niflumic acid.
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Niflumic Acid Induced Apoptosis Pathway
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Caption: Niflumic Acid-induced apoptosis via the Caspase-8/Bid/Bax pathway.
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Niflumic Acid Effect on ERK and MMPs
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Caption: Niflumic Acid inhibits the ERK1/2 signaling pathway, leading to reduced MMP2 and

MMP9 activity.[9][10]

Conclusion
Niflumic Acid-d5 is a readily available and essential tool for researchers in drug metabolism,

pharmacokinetics, and clinical chemistry. Its use as an internal standard ensures the accuracy

and reliability of quantitative bioanalytical methods. The information provided in this guide

serves as a comprehensive resource for the procurement and application of this stable isotope-

labeled compound. Researchers should always refer to the supplier's certificate of analysis for

batch-specific information on purity and isotopic enrichment.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b564338?utm_src=pdf-body-img
https://www.researchgate.net/publication/287209068_Niflumic_acid_exhibits_anti-tumor_activity_in_nasopharyngeal_carcinoma_cells_through_affecting_the_expression_of_ERK12_and_the_activity_of_MMP2_and_MMP9
https://pubmed.ncbi.nlm.nih.gov/26617707/
https://www.benchchem.com/product/b564338?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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